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Compound of Interest

Compound Name: tert-Butyl benzoate

Cat. No.: B1219572 Get Quote

An In-Depth Technical Guide to tert-Butyl
Benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl benzoate, a versatile

organic compound with significant applications in organic synthesis and as a key building block

in various chemical industries. This document outlines its fundamental chemical and physical

properties, provides detailed experimental protocols for its synthesis, and discusses its primary

applications, particularly its role as a protecting group in the synthesis of complex molecules

relevant to drug development.

Core Chemical Identifiers and Properties
tert-Butyl benzoate is a benzoate ester resulting from the formal condensation of benzoic acid

with tert-butanol.[1] Its bulky tert-butyl group confers specific reactivity and stability, making it a

valuable tool in organic chemistry.
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Property Value Source

CAS Number 774-65-2 [1]

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Pleasant, fruity [2]

Boiling Point 75 °C at 3 Torr

Density 0.9928 g/cm³ at 25 °C

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, and acetone.[2][3]

Applications in Research and Drug Development
The primary role of tert-butyl benzoate and the related tert-butyl ester functionality in the

context of research and drug development is as a protecting group for carboxylic acids. The

tert-butyl group can be selectively installed to mask the reactivity of a carboxylic acid while

other chemical transformations are carried out on the molecule. Its stability under various

conditions and subsequent clean removal under acidic conditions make it a valuable tool in

multi-step organic synthesis.

Furthermore, tert-butyl benzoate serves as a key intermediate in the synthesis of other

important chemical entities. For instance, it is a precursor in the production of certain UV

absorbers. It is also utilized as a solvent in various chemical reactions due to its non-polar

nature and moderate boiling point.[2]

Experimental Protocols
Synthesis of tert-Butyl Benzoate
A common method for the synthesis of tert-butyl benzoate involves the esterification of

benzoic acid with tert-butanol. The following protocol is a representative example:
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Materials:

tert-Butanol (0.74 g)

Benzoic acid (1.22 g)

2,2'-Dibenzothiazolyl disulfide (3.32 g)

Triphenylphosphine (2.62 g)

Methylene chloride (70 ml)

Procedure:

In a reaction vessel, combine tert-butanol, benzoic acid, 2,2'-dibenzothiazolyl disulfide, and

50 ml of methylene chloride.

While stirring the mixture at room temperature, add a solution of triphenylphosphine in 20 ml

of methylene chloride dropwise.

Continue stirring the reaction mixture at room temperature for an additional 5 hours after the

addition is complete.

The reaction mixture is then subjected to a standard work-up procedure to isolate the

product.

The final product, tert-butyl benzoate, can be purified by distillation, with a boiling point of

75°C at 3 mmHg.[4]

Diagrams and Workflows
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of tert-butyl
benzoate via the esterification of benzoic acid and tert-butanol.
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Synthesis Workflow of tert-Butyl Benzoate

Benzoic Acid + tert-Butanol

Reaction in Methylene Chloride
with Coupling Agents

Stirring at Room Temperature

Aqueous Work-up and Extraction

Purification by Distillation

tert-Butyl Benzoate

Click to download full resolution via product page

Caption: A schematic overview of the synthesis of tert-butyl benzoate.

While tert-butyl benzoate itself is not directly implicated in specific biological signaling

pathways, its role as a synthetic intermediate and protecting group is crucial for the
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construction of complex, biologically active molecules. The methodologies and data presented

in this guide are intended to support researchers and professionals in the effective application

of tert-butyl benzoate in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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